Cas no 40781-53-1 (2-Chloro-N-(3-nitrophenyl)propanamide)

2-Chloro-N-(3-nitrophenyl)propanamide structure
40781-53-1 structure
Product Name:2-Chloro-N-(3-nitrophenyl)propanamide
CAS No:40781-53-1
MF:C9H9ClN2O3
MW:228.63236117363
MDL:MFCD03147405
CID:327107
PubChem ID:532272
Update Time:2025-04-19

2-Chloro-N-(3-nitrophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • Propanamide,2-chloro-N-(3-nitrophenyl)-, (S)- (9CI)
    • 2-CHLORO-N-(3-NITROPHENYL)PROPANAMIDE
    • DKFBWJTZPPJWFC-UHFFFAOYSA-N
    • CS-0218711
    • SR-01000037475-1
    • 40781-53-1
    • DTXSID90336325
    • SR-01000037475
    • AKOS005171051
    • Propanamide, N-(3-nitrophenyl)-2-chloro-
    • EN300-01800
    • MFCD03147405
    • VS-14062
    • 379255-79-5
    • Z56867223
    • 2-Chloro-N-(3-nitro-phenyl)-propionamide
    • 2-Chloro-N-(3-nitrophenyl)propanamide
    • MDL: MFCD03147405
    • Inchi: 1S/C9H9ClN2O3/c1-6(10)9(13)11-7-3-2-4-8(5-7)12(14)15/h2-6H,1H3,(H,11,13)
    • InChI Key: DKFBWJTZPPJWFC-UHFFFAOYSA-N
    • SMILES: ClC(C)C(NC1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 228.0301698g/mol
  • Monoisotopic Mass: 228.0301698g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 74.9Ų

2-Chloro-N-(3-nitrophenyl)propanamide Security Information

2-Chloro-N-(3-nitrophenyl)propanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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